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Compound of Interest

Compound Name: JNJ-39758979 dihydrochloride

Cat. No.: B608215 Get Quote

JNJ-39758979 Dihydrochloride Solutions:
Technical Support Center
This technical support center provides guidance on the long-term storage and stability of JNJ-
39758979 dihydrochloride solutions for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-39758979 dihydrochloride?

JNJ-39758979 dihydrochloride is a high-affinity and selective antagonist for the histamine H4

receptor (H4R).[1][2] It exhibits more than 80-fold selectivity for the H4 receptor over other

histamine receptors.[1][2] The compound is orally bioavailable and has been investigated for its

anti-inflammatory and antipruritic activities.[1][3]

Q2: In what solvents is JNJ-39758979 dihydrochloride soluble?

JNJ-39758979 dihydrochloride is soluble in several common laboratory solvents. The

following table summarizes its solubility.
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

Water 100 mM[1][2] 29.42 mg/mL
Based on MW of

294.22 g/mol [1][2]

DMSO 100 mM[1][2] 29.42 mg/mL
Some suppliers note

≥10 mg/mL[4]

Ethanol - ≥10 mg/mL[4] -

Note: The molecular weight of JNJ-39758979 as the free base is 221.31 g/mol , while the

dihydrochloride salt is 294.22 g/mol .[1][5] Always use the batch-specific molecular weight

provided on the Certificate of Analysis for precise calculations.[1]

Q3: How should I prepare a stock solution?

It is recommended to prepare fresh solutions for immediate use whenever possible.[3] For a

detailed step-by-step guide, please refer to the "Experimental Protocols" section below. A

general workflow is also visualized in the diagram under that section.

Q4: How should I store the solid (powder) form of the compound?

Storage recommendations for the solid form of JNJ-39758979 dihydrochloride vary slightly by

supplier. For optimal shelf life, adhere to the conditions specified on the product's vial and

Certificate of Analysis.

Storage Condition Duration Supplier Recommendation

Desiccate at Room Temp - R&D Systems / Tocris[1][2]

-20°C ≥ 4 years Cayman Chemical[4]

-20°C 3 years InvivoChem[6]

4°C 2 years InvivoChem[6]

Q5: How should I store stock solutions for long-term stability?
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Once prepared, stock solutions should be stored in tightly sealed vials, protected from light,

and aliquoted to avoid repeated freeze-thaw cycles.[3][6]

Storage Temperature Recommended Duration Notes

-80°C Up to 6 months[3][6]
Recommended for longest-

term storage.

-20°C Up to 1 month[3][6]
Suitable for shorter-term

storage.

Q6: Is there detailed, publicly available data on the degradation pathways or long-term stability

of JNJ-39758979 dihydrochloride in solution?

Currently, there are no comprehensive, publicly available studies detailing forced degradation,

degradation kinetics, or specific degradation pathways for JNJ-39758979 dihydrochloride in

various solvents and conditions. The information available is primarily from commercial

suppliers and provides general storage guidelines. For experiments highly sensitive to

compound stability, researchers should consider performing their own stability validation for

their specific experimental conditions (e.g., solvent, concentration, temperature, and duration).

Troubleshooting Guide
Q: My compound is not dissolving properly. What should I do?

If you encounter solubility issues, consider the following steps:

Verify the Solvent and Concentration: Double-check that you are using a recommended

solvent (e.g., DMSO or water) and that you have not exceeded the maximum solubility limits

(up to 100 mM).[1][2]

Gentle Warming: Warm the solution gently (e.g., in a 37°C water bath) to aid dissolution.

Sonication: Use a bath sonicator for a short period to help break up any solid aggregates.[3]

[5]
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Use Fresh Solvent: Ensure you are using high-purity, anhydrous solvent (especially for

DMSO, which can be hygroscopic).

Q: I observed precipitation in my stock solution after storing it in the freezer. Is it still usable?

Precipitation can occur if the compound's solubility limit is exceeded at a lower temperature.

Re-dissolve: Before use, allow the vial to equilibrate to room temperature for at least 60

minutes. Then, warm it gently and vortex or sonicate to ensure all precipitate has redissolved

completely.

Visual Inspection: Always visually inspect the solution to ensure it is clear before making

dilutions for your experiment.

Consider Lower Concentration: If precipitation is a recurring issue, consider preparing and

storing a slightly less concentrated stock solution.

Q: My experimental results are inconsistent. Could the stability of my JNJ-39758979
dihydrochloride solution be the cause?

Inconsistent results can be a sign of compound degradation.

Prepare Fresh Solutions: The most reliable practice is to prepare solutions fresh on the day

of the experiment.[3]

Avoid Repeated Freeze-Thaw Cycles: Use aliquots for your stock solutions to avoid

subjecting the entire stock to multiple temperature changes.[6]

Protect from Light: Store stock solutions in amber vials or wrap clear vials in foil to protect

them from light, as recommended by some suppliers.[3][5]
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Problem Identification

Solution Integrity Check

Corrective Actions

Inconsistent Experimental Results
or Visual Precipitate

Is the solution freshly prepared?
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(-80°C, protected from light,
limited freeze-thaw cycles)

No

Proceed with experiment.

Yes
Is precipitate visible

after warming to RT?

Yes

If precipitate remains or if
storage was improper,

discard and prepare fresh.

No

Attempt to re-dissolve:
Warm, vortex, or sonicate.

Yes

No

Prepare a fresh solution
from solid stock.

Precipitate
remains

Solution is
clear

Click to download full resolution via product page

Caption: Troubleshooting workflow for JNJ-39758979 solutions.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of JNJ-39758979
dihydrochloride in DMSO.

Materials:

JNJ-39758979 dihydrochloride (solid)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated balance

Appropriate glass vial (e.g., amber glass)

Pipettes and sterile tips

Vortex mixer

Methodology:

Equilibration: Before opening, allow the vial of solid JNJ-39758979 dihydrochloride to

equilibrate to room temperature for at least 60 minutes. This prevents condensation of

moisture on the compound.

Weighing: Weigh the desired amount of JNJ-39758979 dihydrochloride in a clean, dry vial.

For example, to prepare 1 mL of a 10 mM solution, weigh out 2.94 mg (using a molecular

weight of 294.22 g/mol ).

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial.

For the example above, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex the solution until the solid is completely dissolved.

If necessary, gentle warming (to 37°C) or brief sonication can be used to facilitate

dissolution.
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Storage: If not for immediate use, aliquot the stock solution into smaller, single-use volumes

in tightly sealed vials. Store the aliquots at -20°C for up to one month or at -80°C for up to six

months, protected from light.[3][6]
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Caption: Workflow for preparing a stock solution of JNJ-39758979.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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